2-methyl-3-nitro-N-[(3-pyridinylamino)carbonothioyl]benzamide

• IUPAC Name: 2-methyl-3-nitro-N-(pyridin-3-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C14H12N4O3S/c1-9-11(5-2-6-12(9)18(20)21)13(19)17-14(22)16-10-4-3-7-15-8-10/h2-8H,1H3,(H2,16,17,19,22)
• InChI Key: HKGIWXJLRXGZLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC(=S)NC2=CN=CC=C2
• Molecular Formula: C14H12N4O3S
• Molecular Weight: 316.34 g/mol
• Solubility: 0.9 [ug/mL] (The mean of the results at pH 7.4)

Description

2-methyl-3-nitro-N-[(3-pyridinylamino)carbonothioyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. It is a member of the thioamide family, which has been studied extensively for their biological and medicinal properties.

Mechanism of Action

The mechanism of action of 2-methyl-3-nitro-N-[(3-pyridinylamino)carbonothioyl]benzamide involves the inhibition of specific enzymes and receptors in the body. It has been found to inhibit the activity of certain kinases, which play a crucial role in cell signaling pathways. Additionally, it has been shown to bind to certain receptors, such as the adenosine receptor, and modulate their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-methyl-3-nitro-N-[(3-pyridinylamino)carbonothioyl]benzamide have been studied extensively. It has been found to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions. Additionally, it has been shown to exhibit antitumor activity, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

The advantages of using 2-methyl-3-nitro-N-[(3-pyridinylamino)carbonothioyl]benzamide in lab experiments include its high potency and specificity towards certain enzymes and receptors, making it a valuable tool for studying their biological functions. However, its limitations include its relatively high cost and limited availability, which may hinder its widespread use in research.

Future Directions

There are several future directions for the research of 2-methyl-3-nitro-N-[(3-pyridinylamino)carbonothioyl]benzamide. One potential direction is the development of novel therapeutics based on its inhibitory activity against specific enzymes and receptors. Additionally, further studies are needed to elucidate its mechanisms of action and potential applications in various fields, including cancer therapy and inflammation. Finally, efforts should be made to optimize its synthesis and improve its availability for use in research.

Synthesis Methods

The synthesis of 2-methyl-3-nitro-N-[(3-pyridinylamino)carbonothioyl]benzamide involves the reaction of 2-methyl-3-nitrobenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-aminopyridine and carbon disulfide to form the final product.

Scientific Research Applications

2-methyl-3-nitro-N-[(3-pyridinylamino)carbonothioyl]benzamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit potent inhibitory activity against certain enzymes and receptors, making it a promising candidate for drug development.